Potassium nitrite

• IUPAC Name: potassium;nitrite
• InChI: InChI=1S/K.HNO2/c;2-1-3/h;(H,2,3)/q+1;/p-1
• InChI Key: BXNHTSHTPBPRFX-UHFFFAOYSA-M
• Canonical SMILES: N(=O)[O-].[K+]
• Molecular Formula: KNO2
• DSSTOX Substance ID: DTXSID5042320
• Molecular Weight: 85.104 g/mol
• Physical Description: Potassium nitrite appears as a yellowish white crystalline solid. Noncombustible but accelerates the burning of all combustible material. If large quantities are involved in fire or if the combustible material is finely divided, an explosion may result. May explode under prolonged exposure to heat. Toxic oxides of nitrogen are produced in fires. Used to make other chemicals and in chemical analysis., Dry Powder, White or slightly yellow, deliquescent granules, White to slightly yellow granules; [CHEMINFO MSDS], WHITE-TO-YELLOW DELIQUESCENT SOLID IN VARIOUS FORMS.
• Boiling Point: 537 °C (explodes)
• Solubility: 281 G/100 CC OF WATER @ 0 °C; 413 G/100 CC OF WATER @ 100 °C, 312 g/100g of water at 25 °C, SOL IN HOT ALCOHOL; VERY SOL IN LIQUID AMMONIA, 306 parts by wt per 100 parts by wt of water at 20 °C, For more Solubility (Complete) data for POTASSIUM NITRITE (6 total), please visit the HSDB record page., Solubility in water, g/100ml at 0 °C: 281 (very good)
• Density: 1.915, 1.9 g/cm³
• Mechanism of Action: The two basic actions of sodium nitrite in vivo are relaxation of smooth muscle, especially of small blood vessels, and in toxic doses conversion of hemoglobin to methemoglobin. Same dual toxicity is shared by many inorganic ... nitrites S ... /Sodium nitrite/, The principal mechanism of nitrite toxicity is the oxidation of the ferrous iron (Fe2+) in deoxyhemoglobin to the ferric (Fe3+) valence state, producing methemoglobin. Methemoglobin cannot reversibly bind or transport circulating oxygen. Depending on the percentage of total methemoglobin in oxidized form, the clinical picture is one of oxygen deprivation with cyanosis, cardiac dysrhythmias and circulatory failure, and progressive central nervous system (CNS) effects. CNS effects can range from mild dizziness and lethargy to coma and convulsions. ... A chocolate-brown or slate-gray central cyanosis (involving the trunk and proximal portions of the limbs, as well as the distal extremities, mucous membranes, and lips) is one of the hallmarks of methemoglobinemia. This cyanosis is due to the dark chocolate-brown color of methemoglobin itself and can become noticeable at a concentration of 10% to 15% of total hemoglobin. /Nitrates and nitrites/, ... The major concern of possible long-term effects of exposure to nitrate and nitrite is associated with formation of nitroso compounds, many of which are carcinogenic. This formation may take place wherever nitrite and nitrosable compounds are present, but it is favored by acidic conditions or the presence of some bacteria. The gastrointestinal tract and especially the stomach is regarded as the main formation site, but nitrosation reactions can also take place in an infected urinary bladder ... /Nitrate and nitrite poisoning/, Acute nitrate toxicity is almost always seen in infants rather than adults when it results from ingestion of well waters and vegetables high in nitrates ... /It was/ deduced that infants were prone to upset stomachs and achlorhydria. As result, stomach pH increased in alkalinity allowing nitrate-reducing organisms to enter and to reduce nitrates to nitrites. A gastric pH above 4 supports nitrate-reducing organisms ... Immature enzyme systems may also be of importance ... Fetal hemoglobin (hemoglobin F) is oxidized by nitrite to methemoglobin at rate twice as rapid as adult hemoglobin (hemoglobin A). Furthermore, enzymatic capacity of erythrocytes of newborn infants to reduce methemoglobin to hemoglobin appears less than that of adults. Difference is probably due to developmental deficiency in activity of DPNH-methemoglobin reductase (diphosphopyridine nucleotide). As opposed to adults, several clinical, physiologic and metabolic factors predispose infants to development of methemoglobinemia and acute nitrate poisoning. /Nitrate and nitrite/, For more Mechanism of Action (Complete) data for POTASSIUM NITRITE (6 total), please visit the HSDB record page.
• Color/Form: White or slightly yellow granules or rods, White crystals
• CAS No.: 7758-09-0, 92937-66-1
• Melting Point: 441 °C with decomp starting at 350 °C, 441 °C

Description

Potassium nitrite is an inorganic compound with the chemical formula KNO₂. It is an ionic salt composed of potassium ions (K⁺) and nitrite ions (NO₂⁻). This compound typically appears as a white or slightly yellow, hygroscopic crystalline powder that is highly soluble in water . This compound is a strong oxidizer and is known for its ability to accelerate the combustion of other materials .

Mechanism of Action

Target of Action

Potassium nitrite (KNO2) is an inorganic compound that forms a white or slightly yellow, hygroscopic crystalline powder . It is an ionic salt of potassium ions (K+) and nitrite ions (NO2-) and is soluble in water .

Mode of Action

This compound is a strong oxidizer and may accelerate the combustion of other materials . It is toxic if swallowed, and laboratory tests suggest that it may be mutagenic or teratogenic .

Biochemical Pathways

This compound is involved in nitrogen metabolism pathways . In a study on Klebsiella aerogenes, a bacterium capable of heterotrophic nitrification and aerobic denitrification, it was found that the organism assimilated 82.47% of the nitrate present into cellular nitrogen when cultured on potassium nitrate-rich media . The study identified 39 genes involved in the nitrogen metabolism pathway of K. aerogenes B23 .

Pharmacokinetics

A study on the simultaneous pharmacokinetic analysis of nitrate and its reduced metabolite, nitrite, following ingestion of inorganic nitrate, might provide some insights . The study developed a population pharmacokinetic model relating nitrate and nitrite concentrations .

Result of Action

The result of this compound’s action is largely dependent on its environment and the specific biological system it interacts with. For example, in the context of nitrogen metabolism in K. aerogenes, this compound influences the expression of key nitrogen metabolism enzyme genes .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, its solubility in water can affect its bioavailability and thus its action . Furthermore, its strong oxidizing property may be influenced by the presence of other materials that can undergo combustion . More research is needed to fully understand how environmental factors influence the action, efficacy, and stability of this compound.

Biochemical Analysis

Biochemical Properties

Potassium nitrite plays a role in biochemical reactions, particularly in the context of nitrogen metabolism. It interacts with various enzymes, proteins, and other biomolecules. For instance, nitrite reductase from Bacillus cereus LJ01, which effectively degrades nitrite, interacts with this compound . The nitrite ion forms a network of three hydrogen bonds with ASN72 (3.4 Å), ALA133 (3.2 Å), and ASN140 (3.5 Å) .

Cellular Effects

This compound has been found to have effects on various types of cells and cellular processes. Inorganic dietary nitrate, which is abundant in green leafy and some root vegetables, elicits several beneficial physiological effects, including a reduction in blood pressure and improvements in blood flow through nitrate–nitrite–nitric oxide signaling . High intake of these compounds from processed animal-based foods is related to an increased risk of gastrointestinal cancer .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. For instance, it forms potassium nitrate when heated in the presence of oxygen from 550 °C to 790 °C . The rate of reaction increases with temperature, but the extent of reaction decreases .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. For example, a study found no detrimental effects of life-long supplementation of this compound on the survival of mice in treatment groups . Nitrate supplementation was associated with a lower level of pathological changes .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. In a study, four groups of male mice were treated with 0 mg (0%), 45 mg (1%), 90 mg (2%), and 140 mg (3%) KNO3 in the drinking water . The study found no detrimental effects of life-long supplementation of this compound on the survival of mice in treatment groups .

Metabolic Pathways

This compound is involved in various metabolic pathways. For instance, it is involved in the nitrogen metabolism pathway of Klebsiella aerogenes B23, which includes nitrate assimilation, urea cycle (arginine and glutamate metabolism), and ammonia assimilation .

Transport and Distribution

This compound is transported and distributed within cells and tissues. For instance, plants can sense K+/NO3− levels in soils and adjust accordingly the uptake and root-to-shoot transport to balance the distribution of these ions between organs .

Subcellular Localization

Research on other nitrate compounds suggests that they can have specific subcellular localizations that influence their activity

Preparation Methods

Synthetic Routes and Reaction Conditions: Potassium nitrite can be synthesized through the reduction of potassium nitrate (KNO₃). One common method involves heating potassium nitrate with lead, zinc, or copper, which results in the formation of this compound and the corresponding metal oxide . The reaction can be represented as: [ \text{KNO}_3 + \text{Pb} \rightarrow \text{KNO}_2 + \text{PbO} ]

Industrial Production Methods: Industrial production of this compound often involves the absorption of nitrogen oxides in potassium hydroxide (KOH) or potassium carbonate (K₂CO₃). this method is not widely employed due to the high cost of these alkalies and the difficulty in recovering the highly soluble this compound from the solution .

Chemical Reactions Analysis

Types of Reactions: Potassium nitrite undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Oxidation: When this compound reacts with concentrated nitric acid (HNO₃), it produces potassium nitrate (KNO₃), nitrogen dioxide (NO₂), nitric oxide (NO), and water (H₂O) : [ 2\text{KNO}_2 + 2\text{HNO}_3 \rightarrow 2\text{KNO}_3 + \text{NO}_2 + \text{NO} + \text{H}_2\text{O} ]

Reduction: this compound can be reduced to nitrogen gas (N₂) and potassium hydroxide (KOH) when reacted with a liquid ammonia solution of potassium amide (KNH₂) in the presence of ferric oxide (Fe₂O₃) or cobaltic oxide (Co₂O₃) .

Substitution: In the presence of concentrated sulfuric acid (H₂SO₄), this compound reacts to form potassium sulfate (K₂SO₄), nitrogen dioxide (NO₂), nitric oxide (NO), and water (H₂O) : [ 2\text{KNO}_2 + \text{H}_2\text{SO}_4 \rightarrow \text{K}_2\text{SO}_4 + \text{NO}_2 + \text{NO} + \text{H}_2\text{O} ]

Common Reagents and Conditions:

• Concentrated nitric acid (HNO₃)
• Concentrated sulfuric acid (H₂SO₄)
• Liquid ammonia solution of potassium amide (KNH₂)
• Ferric oxide (Fe₂O₃) or cobaltic oxide (Co₂O₃)

Major Products:

• Potassium nitrate (KNO₃)
• Nitrogen dioxide (NO₂)
• Nitric oxide (NO)
• Potassium sulfate (K₂SO₄)
• Nitrogen gas (N₂)
• Potassium hydroxide (KOH)

Scientific Research Applications

Potassium nitrite has a wide range of applications in scientific research, including:

Chemistry:

• Used in organic synthesis, particularly in diazotization reactions to detect the presence of amino groups in organic compounds .
• Acts as a reagent in various chemical analyses .

Biology:

• Employed in the study of nitrogen metabolism and its effects on plant growth and development .

Medicine:

• Used as a vasodilator and an antidote to cyanide poisoning .

Industry:

• Serves as a food preservative and color fixative .
• Utilized in the production of heat transfer salts and corrosion inhibitors .

Comparison with Similar Compounds

• Sodium nitrite (NaNO₂)
• Potassium nitrate (KNO₃)
• Ammonium nitrite (NH₄NO₂)

Comparison:

Potassium nitrite vs. Sodium nitrite: Both compounds are strong oxidizers and have similar chemical properties.

This compound vs. Potassium nitrate: Potassium nitrate is primarily used as a fertilizer and in the production of explosives, while this compound is used more in chemical synthesis and as a preservative.

This compound vs. Ammonium nitrite: Ammonium nitrite is less stable and more prone to decomposition, making this compound a safer and more reliable choice for industrial and research applications.

This compound’s unique combination of oxidizing and reducing properties, along with its wide range of applications, makes it a valuable compound in various scientific and industrial fields.